Cas no 2168687-39-4 (1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one)

• Product Name: 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one
• CAS No: 2168687-39-4
• MF: C₇H₈F₂N₂OS
• MW: 206.213027000427
• CID: 5998585
• PubChem ID: 165519188
• Update Time: 2025-05-22

1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one
• 2168687-39-4
• EN300-1269276

• Inchi： 1S/C7H8F2N2OS/c1-2-3-6(10)13-7(11-3)4(12)5(8)9/h5H,2,10H2,1H3
• InChI Key： FWFOISDLVKQOKS-UHFFFAOYSA-N
• SMILES： S1C(C(C(F)F)=O)=NC(=C1N)CC

Computed Properties

• Exact Mass: 206.03254038g/mol
• Monoisotopic Mass: 206.03254038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.2Ų

Additional information on 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one

Comprehensive Overview of 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one (CAS No. 2168687-39-4)

The compound 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one (CAS No. 2168687-39-4) is a specialized organic molecule featuring a thiazole core substituted with an amino group, an ethyl moiety, and a difluoroethanone side chain. This unique structure positions it as a valuable intermediate in pharmaceutical and agrochemical research, particularly in the development of novel bioactive compounds. Its heterocyclic framework and fluorinated components align with current trends in drug design, where fluorine incorporation enhances metabolic stability and bioavailability.

In recent years, the demand for fluorinated thiazole derivatives has surged due to their applications in medicinal chemistry and material science. Researchers frequently search for terms like "thiazole-based drug candidates", "fluorine in agrochemicals", and "CAS 2168687-39-4 synthesis", reflecting the compound's relevance. The 5-amino-4-ethyl substitution pattern further distinguishes it as a scaffold for targeting enzymes or receptors in diseases such as inflammation or microbial infections, topics trending in biomedical literature.

The synthesis of 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one typically involves multi-step reactions, including cyclization of thiourea derivatives and fluorination steps. Analytical techniques like NMR and HPLC are critical for purity verification, a common concern among users searching for "analytical methods for thiazoles". Its stability under various pH conditions and solubility profiles are also frequently studied, addressing queries like "thiazole derivative solubility".

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In summary, 1-(5-amino-4-ethyl-1,3-thiazol-2-yl)-2,2-difluoroethan-1-one (CAS No. 2168687-39-4) exemplifies innovation in heterocyclic chemistry, bridging gaps between drug discovery, materials engineering, and environmental science. Its versatility ensures continued interest, as evidenced by rising search trends around "multifunctional thiazole applications" and "CAS 2168687-39-4 suppliers".